Vascular Confinement vs. Parenchymal Infiltration in Tumors
In a direct head-to-head comparison using dual-labeled PEGylated liposomes in a syngeneic 4T1 breast cancer mouse model, fluorescent phospholipids (FPLs: Cy5-DSPE and Cy3-DSPE) and indocarbocyanine lipids (ICLs: DiI and DiD) exhibited markedly divergent tumor distribution kinetics [1]. At early time points post-systemic injection, both label classes co-localized in tumor blood vessels and perivascular spaces. At later time points, ICLs spread over a significantly larger tumor area and accumulated within tumor macrophages, whereas FPLs remained predominantly restricted to the vasculature with limited extravascular signal. Critically, FPL signal progressively disappeared from tumors and other organs over time, likely due to phospholipid degradation, while ICL levels continued to increase [1]. This phenomenon was independent of liposomal lipid composition (EPC or HSPC/Chol) and was reproduced across three syngeneic tumor models: 4T1 breast cancer, intracranial GL261 glioma, and LY2 head and neck cancer [1]. Supporting Table 1 from the same study documents comparable liposome size ranges: EPC/DSPE-PEG2000/Cy5-DSPE 0.2% liposomes measured 158 nm (PDI 0.114, ζ −16.3 mV), while EPC/DSPE-PEG2000/DiI/Cy5-DSPE 0.2%/0.2% liposomes measured 132 nm (PDI 0.167, ζ −20.1 mV), confirming that the differential tumor behavior is label-driven rather than size-driven [2].
| Evidence Dimension | Tumor extravascular accumulation pattern over time (in vivo, dual-labeled liposomes) |
|---|---|
| Target Compound Data | Cy5-DSPE (FPL): predominantly restricted to tumor vasculature; extravascular signal limited; signal progressively disappeared from tumors and organs over time |
| Comparator Or Baseline | DiI/DiD (ICL): spread over significantly larger tumor area; accumulated in tumor macrophages; signal levels increased over time |
| Quantified Difference | Contrasting qualitative distribution: vascular confinement (FPL) vs. parenchymal infiltration with macrophage accumulation (ICL); FPL signal disappeared while ICL signal increased. Reproduced in 3 independent tumor models. |
| Conditions | Syngeneic mouse models: 4T1 breast cancer, intracranial GL261 glioma, LY2 head and neck cancer; systemic intravenous injection; ex vivo confocal microscopy and imaging at early and late time points |
Why This Matters
Procurement of Cy5-DSPE over DiI/DiD is indicated when the experimental objective requires reliable tracking of liposome vascular retention and clearance kinetics, rather than tumor parenchyma accumulation; conversely, this evidence warns that Cy5-DSPE is unsuitable as a surrogate marker for liposome tumor infiltration.
- [1] Wang G, Zannikou M, Lofchy L, Li Y, Gaikwad H, Balyasnikova IV, Simberg D. Liposomal Extravasation and Accumulation in Tumors as Studied by Fluorescence Microscopy and Imaging Depend on the Fluorescent Label. ACS Nano. 2021; 15(7):11880–11890. doi:10.1021/acsnano.1c02982. View Source
- [2] Wang G et al. ACS Nano 2021 – Supporting Information Table 1: Liposome compositions, size (intensity weighted, nm), PDI, and ζ-potential (mV). PMC8789216. View Source
